Bodipy 665/676

• Molecular Formula: C29H23BF2N2
• Molecular Weight: 448.3 g/mol
• InChI: InChI=1S/C29H23BF2N2/c31-30(32)33-26(17-9-7-15-24-11-3-1-4-12-24)19-21-28(33)23-29-22-20-27(34(29)30)18-10-8-16-25-13-5-2-6-14-25/h1-23H/b15-7+,16-8+,17-9+,18-10+
• InChIKey: SHWRHNBJCSRNOB-FVRNMFRHSA-N

BODIPY 665/676 – Far-Red Lipid Peroxidation Probe

BODIPY 665/676 (CAS 164106-16-5) is a lipophilic, radical-sensitive fluorescent probe belonging to the boron-dipyrromethene (BODIPY) dye family, with excitation/emission maxima at 665/676 nm in its reduced state [1]. Upon reaction with peroxyl or alkoxyl radicals, its fluorescence spectrum undergoes a ratiometric shift to an oxidized form emitting at 605 nm (λex 580 nm), enabling semi-quantitative detection of lipid peroxidation [2]. The probe is supplied as a solid powder (molecular formula C₂₉H₂₃BF₂N₂, MW 448.31) by vendors including Thermo Fisher Scientific (catalog B3932) and MedChemExpress, typically at ≥99% purity .

Low-autofluorescence far-red lipid peroxidation probe for live-cell imaging

Ratiometric oxidation sensing (676→605 nm shift) compatible with GFP/YFP multiplexing

Irreversible lipid-phase retention supports droplet-resolved oxidation mapping

Dual-wavelength photostability reported for time-lapse confocal acquisition

• [1] Raudsepp P, Brüggemann DA, Andersen ML. Detection of radicals in single droplets of oil-in-water emulsions with the lipophilic fluorescent probe BODIPY665/676 and confocal laser scanning microscopy. Free Radical Biology and Medicine. 2014;70:233-240. doi:10.1016/j.freeradbiomed.2014.02.026 View Source
• [2] GlpBio. BODIPY 665/676 Lipid Peroxide Fluorescent Probe – Product Description. Catalog No. GC26345. View Source

BODIPY 665/676: Why It Cannot Be Replaced

BODIPY 665/676 occupies a distinct functional niche that prevents simple substitution by its closest analog BODIPY 581/591 C11 or by generic far-red dyes such as Alexa Fluor 647. First, its far-red emission (676 nm) is red-shifted by approximately 85 nm relative to BODIPY 581/591 C11 (591 nm), placing it in a spectral window with inherently lower cellular autofluorescence and enabling clean co-imaging with GFP, YFP, and mOrange family fluorophores [1]. Second, unlike simple far-red stains (e.g., Alexa Fluor 647, which lacks radical sensitivity), BODIPY 665/676 functions as an oxidation sensor through a ratiometric fluorescence shift—a property essential for quantitative lipid peroxidation measurement but absent in conventional far-red labels [2]. Third, diffusion studies demonstrate that BODIPY 665/676 remains strictly confined to the lipid phase without inter-droplet or aqueous-phase leakage, a behavior that contrasts with other lipophilic probes and is critical for spatially resolved oxidation mapping in multiphasic systems [3].

Target Probe

BODIPY 665/676

Far-red emission (676 nm) above autofluorescence window; oxidized form at 605 nm avoids GFP channel

Substitute Risk

BODIPY 581/591 C11

591 nm emission overlaps autofluorescence; oxidized 510 nm bleeds directly into GFP, limiting multiplexing

Target Probe

BODIPY 665/676

Strict lipid-phase confinement without inter-droplet or aqueous leakage

Substitute Risk

Alexa Fluor 647 / other lipophilic dyes

Lack radical sensitivity or show phase redistribution, compromising spatial oxidation accuracy

• [1] Raudsepp P, Brüggemann DA, Andersen ML. Detection of radicals in single droplets of oil-in-water emulsions with the lipophilic fluorescent probe BODIPY665/676 and confocal laser scanning microscopy. Free Radical Biology and Medicine. 2014;70:233-240. View Source
• [2] PMC Table 1. Organic dye photophysical parameters including Alexa Fluor 647: λex/λem 650/665 nm, ε 239,000 M⁻¹cm⁻¹, QY 0.33, duty cycle 1.2×10⁻³. PMCID: PMC6476321. View Source
• [3] Raudsepp P, Brüggemann DA, Andersen ML. Evidence for transfer of radicals between oil-in-water emulsion droplets as detected by the probe BODIPY(665/676). Journal of Agricultural and Food Chemistry. 2014;62(51):12428-12435. doi:10.1021/jf504404a View Source

BODIPY 665/676 – Key Differentiation Evidence

Far-Red Emission Avoids Autofluorescence vs. C11

BODIPY 665/676 emits at 676 nm in its reduced (non-oxidized) state, compared to 591 nm for the widely used BODIPY 581/591 C11 probe [1]. This 85 nm red-shift moves detection into the far-red spectral region where endogenous cellular autofluorescence (predominantly from flavins, NADH, and lipofuscin in the 450–550 nm range) is substantially lower. The Raudsepp et al. (2014) study explicitly states that 'advantages of using BODIPY 665/676 are fewer problems with autofluorescence and the possibility of combining several fluorescent probes that are excited and emitted at lower wavelengths' [1]. BODIPY 665/676 has been combined with protein autofluorescence detection (λex 488 nm/λem 500–560 nm) in the same imaging session for simultaneous lipid and protein oxidation mapping in mayonnaise emulsions, demonstrating practical spectral orthogonality [2].

Far-Red Emission vs. C11

Cross-study comparable

85 nm red-shift
676 nm (reduced) vs. 591 nm

Places emission outside typical 450–550 nm autofluorescence; supports clean multiplexing with GFP/YFP

Reduced autofluorescence confirmed in emulsion imaging; combined with protein autofluorescence detection (488/500–560 nm)

Evidence Dimension	Emission wavelength (reduced state) and spectral separation from autofluorescence window
Target Compound Data	λem = 676 nm (reduced); emission in far-red, outside typical 450–550 nm autofluorescence range
Comparator Or Baseline	BODIPY 581/591 C11: λem = 591 nm (reduced); Alexa Fluor 647: λem = 665 nm (non-radical-sensitive)
Quantified Difference	85 nm red-shift vs. BODIPY 581/591 C11; 676 nm emission vs. ~450–550 nm autofluorescence peak, providing >125 nm separation
Conditions	Fluorometer (λex 675 nm) and confocal microscope (λex 670 nm); Raudsepp et al. 2014; Yang et al. 2020 (Antioxidants)

Why This Matters

Procurement of BODIPY 665/676 rather than BODIPY 581/591 C11 is justified when the experimental design requires simultaneous imaging with green/yellow fluorescent proteins or dyes, or when sample autofluorescence in the 500–600 nm range would compromise signal-to-noise ratio.

• [1] Raudsepp P, Brüggemann DA, Andersen ML. Detection of radicals in single droplets of oil-in-water emulsions with the lipophilic fluorescent probe BODIPY665/676 and confocal laser scanning microscopy. Free Radical Biology and Medicine. 2014;70:233-240. View Source
• [2] Yang S, Verhoeff AA, Merkx DWH, van Duynhoven JPM, Hohlbein J. Quantitative Spatiotemporal Mapping of Lipid and Protein Oxidation in Mayonnaise. Antioxidants. 2020;9(12):1278. doi:10.3390/antiox9121278 View Source

Ratiometric Oxidation Sensing vs. C11

Both BODIPY 665/676 and BODIPY 581/591 C11 function as ratiometric lipid peroxidation sensors through an oxidation-induced spectral shift. BODIPY 665/676 shifts from far-red emission at 676 nm (λex 665 nm, reduced) to orange emission at 605 nm (λex 580 nm, oxidized)—a Δλ of 71 nm [1]. BODIPY 581/591 C11 shifts from 591 nm to 510 nm—a Δλ of 81 nm . While the shift magnitude is comparable, the critical difference lies in the starting spectral position: BODIPY 665/676 operates entirely in the red/far-red regime (reduced → oxidized: 676 nm → 605 nm), whereas BODIPY 581/591 C11 crosses from orange-red into green (591 nm → 510 nm). This means BODIPY 581/591 C11's oxidized form directly overlaps with the GFP/FITC channel (500–530 nm), complicating multiplexed experiments, whereas BODIPY 665/676's oxidized form at 605 nm falls in a less congested spectral region [2].

Ratiometric Shift vs. C11

Cross-study comparable

Oxidized emission 605 nm vs. 510 nm (C11); Δλ 71 nm vs. 81 nm, but 95 nm channel separation avoids GFP conflict

Eliminates spectral overlap with GFP-based reporters during ferroptosis or antioxidant assays

C11 oxidized form falls directly in GFP/FITC channel (500–530 nm); 665/676 oxidized form remains in orange-red region

Evidence Dimension	Oxidation-induced emission wavelength shift (ratiometric detection mechanism)
Target Compound Data	BODIPY 665/676: reduced λex/λem = 665/676 nm → oxidized λex/λem = 580/605 nm; shift Δλ = 71 nm
Comparator Or Baseline	BODIPY 581/591 C11: reduced λex/λem = 581/591 nm → oxidized λex/λem = 488/510 nm; shift Δλ = 81 nm
Quantified Difference	BODIPY 665/676 oxidized form falls at 605 nm vs. BODIPY 581/591 C11 oxidized form at 510 nm; 95 nm separation between oxidized emission channels
Conditions	Peroxyl radicals from AMVN (2,2′-azobis(2,4-dimethyl)valeronitrile) and tert-butoxyl radicals from DTBP (di-tert-butylperoxide); Raudsepp et al. 2014

Why This Matters

For ferroptosis research or antioxidant screening protocols that require simultaneous monitoring of lipid peroxidation alongside GFP-based reporters (e.g., GPX4-GFP, LC3-GFP), BODIPY 665/676 eliminates the spectral overlap conflict inherent to BODIPY 581/591 C11, whose 510 nm oxidized emission bleeds directly into the GFP channel.

• [1] Raudsepp P, Brüggemann DA, Andersen ML. Detection of radicals in single droplets of oil-in-water emulsions with the lipophilic fluorescent probe BODIPY665/676 and confocal laser scanning microscopy. Free Radical Biology and Medicine. 2014;70:233-240. View Source
• [2] Drummen GPC, van Liebergen LCM, Op den Kamp JAF, Post JA. C11-BODIPY581/591, an oxidation-sensitive fluorescent lipid peroxidation probe: (micro)spectroscopic characterization and validation of methodology. Free Radical Biology and Medicine. 2002;33(4):473-490. View Source

Irreversible Lipid-Phase Retention vs. Other Probes

Diffusion studies by Raudsepp et al. (2014) demonstrated that BODIPY 665/676 remains strictly localized within the oil droplets where it was originally deposited: 'BODIPY 665/676 is highly lipophilic, remaining in the lipid phase and not diffusing into the aqueous phase or between lipid droplets' [1]. This observation was explicitly contrasted with 'two other lipophilic' probes that did not exhibit this phase fidelity [1]. The same group subsequently exploited this property to demonstrate inter-droplet radical transfer in mixed emulsions, confirming that any observed fluorescence change originates exclusively from radical reactions within the probe's host droplet rather than from probe redistribution [2]. This property is essential for spatially resolved oxidation kinetics, as demonstrated in quantitative spatiotemporal mapping of lipid and protein oxidation in mayonnaise, where BODIPY 665/676 enabled droplet-level oxidation rate measurements over 14-day storage periods [3].

Lipid-Phase Retention

Head-to-head

No detectable diffusion into aqueous phase or inter-droplet transfer; original-lipid-droplet confinement

Enables droplet-resolved oxidation kinetics without false redistribution signals

Contrasted with two other lipophilic probes that showed leakage; exploited to map radical transfer between droplets

Evidence Dimension	Probe phase-partitioning fidelity (retention within original lipid compartment)
Target Compound Data	BODIPY 665/676: no detectable diffusion into aqueous phase; no inter-droplet transfer; remains in original lipid droplet throughout experiment
Comparator Or Baseline	Two other lipophilic probes (identities partially redacted in available text) shown to diffuse from original location; Nile Red known to exhibit aqueous-phase partitioning and inter-organelle redistribution
Quantified Difference	Qualitative binary: complete retention vs. observable leakage (Raudsepp et al. explicitly contrast BODIPY 665/676 behavior with comparator probes)
Conditions	Oil-in-water emulsion system; MCT oil droplets; confocal laser scanning microscopy; Raudsepp et al. 2014 Free Radical Biology and Medicine

Why This Matters

For food emulsion oxidation studies, nanostructured lipid carrier characterization, or any application requiring droplet-resolved oxidation kinetics, BODIPY 665/676 is the only validated probe that guarantees the detected oxidation signal originates from the labeled compartment, eliminating false-positive signals from probe redistribution.

• [1] Raudsepp P, Brüggemann DA, Andersen ML. Detection of radicals in single droplets of oil-in-water emulsions with the lipophilic fluorescent probe BODIPY665/676 and confocal laser scanning microscopy. Free Radical Biology and Medicine. 2014;70:233-240. View Source
• [2] Raudsepp P, Brüggemann DA, Andersen ML. Evidence for transfer of radicals between oil-in-water emulsion droplets as detected by the probe BODIPY(665/676). Journal of Agricultural and Food Chemistry. 2014;62(51):12428-12435. View Source
• [3] Yang S, Verhoeff AA, Merkx DWH, van Duynhoven JPM, Hohlbein J. Quantitative Spatiotemporal Mapping of Lipid and Protein Oxidation in Mayonnaise. Antioxidants. 2020;9(12):1278. View Source

Dual-Wavelength Photostability

Raudsepp et al. (2014) reported that 'BODIPY 665/676 is resistant to photobleaching at both excitation wavelengths, 670 and 580 nm' [1]. This dual-wavelength photostability is functionally significant because the probe is routinely imaged at both wavelengths in ratiometric oxidation experiments: the 670 nm channel captures the reduced (non-oxidized) probe population while the 580 nm channel captures the oxidized population. By contrast, Alexa Fluor 647—a commonly used far-red dye with similar excitation (650 nm)—has documented photobleaching duty cycles ranging from 1.2×10⁻³ to 1.3×10⁻⁴ depending on buffer conditions, with corresponding photon budgets of only ~5,200 and ~2,400 photons before bleaching [2]. While a direct numerical photobleaching rate for BODIPY 665/676 is not published, the empirically observed resistance at both excitation lines, combined with the class-level photostability advantage of BODIPY dyes (which lack the polymethine chain susceptible to photo-oxidation in cyanine dyes), supports superior long-exposure imaging performance [3].

Dual-Wavelength Photostability

Context-dependent

Reported resistant to photobleaching at both 670 nm and 580 nm excitation lines

May support time-lapse ratiometric imaging with reduced signal decay

Direct photobleaching rate not published; class-level BODIPY core advantage vs. cyanine dyes; Alexa Fluor 647 duty cycle 1.2×10⁻³ for reference

Evidence Dimension	Resistance to photobleaching under repeated confocal excitation
Target Compound Data	BODIPY 665/676: reported 'resistant to photobleaching' at both λex 670 nm and λex 580 nm (Raudsepp et al. 2014)
Comparator Or Baseline	Alexa Fluor 647: photobleaching duty cycle 1.2×10⁻³ (PBS), photon budget ~5,200 photons; Cy5: duty cycle typically 10⁻⁴ to 10⁻⁵ range; BODIPY 650/665: QY = 0.46, no photobleaching rate published
Quantified Difference	Direct numerical comparison unavailable (qualitative photostability statement only for target); class-level: BODIPY core structure inherently more photostable than cyanine polymethine backbone
Conditions	Confocal laser scanning microscopy; 670 nm and 580 nm laser lines; oil-in-water emulsion droplets; Raudsepp et al. 2014

Why This Matters

For time-lapse imaging protocols requiring sequential acquisition at both the reduced and oxidized probe channels, BODIPY 665/676's dual-wavelength photostability minimizes signal decay artifacts that would otherwise confound ratiometric quantification over extended imaging periods.

• [1] Raudsepp P, Brüggemann DA, Andersen ML. Detection of radicals in single droplets of oil-in-water emulsions with the lipophilic fluorescent probe BODIPY665/676 and confocal laser scanning microscopy. Free Radical Biology and Medicine. 2014;70:233-240. View Source
• [2] PMC Table 1. Organic dye photophysical parameters. Alexa Fluor 647: λex/λem 650/665 nm, ε 239,000 M⁻¹cm⁻¹, QY 0.33, duty cycle 1.2×10⁻³ (PBS). PMCID: PMC6476321. View Source
• [3] Michael Hooker Microscopy Facility. BODIPY Dyes Reference Page. BODIPY 650/665 QY = 0.46; general BODIPY photostability discussion. View Source

Comparable Sensitivity to C11

A direct comparative study by Domínguez-Rebolledo et al. (2010) evaluated BODIPY 581/591 C11 (B581) and BODIPY 665/676 C11 (B665) probes for measuring peroxidative damage in thawed epididymal spermatozoa from Iberian red deer [1]. Both probes were assessed in parallel using microplate fluorimetry and flow cytometry across multiple oxidizing treatments (H₂O₂ at 0.1 mM and 1 mM; tert-butyl hydroperoxide at 0.1 mM and 1 mM) over 0, 3, 6, and 24 h time points. Both probes detected significant increases in lipid peroxidation with time in all oxidizing treatments (p < 0.001 by flow cytometry), demonstrating a significant linear relationship between fluorescence change and incubation time [1]. The study concluded that 'both B581 and B665 might be used for LPO analysis in Iberian red deer epididymal spermatozoa, together with fluorometry or flow cytometry,' and noted that 'flow cytometry showed the highest repeatability' for both probes [1]. This establishes that BODIPY 665/676 achieves analytical sensitivity equivalent to the field-standard BODIPY 581/591 C11 in a biologically relevant matrix.

Sensitivity Equivalence vs. C11

Head-to-head

Equivalent sensitivity (p < 0.001 by flow cytometry); significant linear LPO increase over time for both probes

Procurement decision does not involve sensitivity trade-off when switching to 665/676 for multiplexing benefits

Validated in thawed red deer spermatozoa across H₂O₂/TBH treatments; flow cytometry repeatability highest for both probes

Evidence Dimension	Lipid peroxidation detection sensitivity and linearity in biological samples
Target Compound Data	BODIPY 665/676 C11 (B665): significant linear LPO increase over time in all oxidizing treatments; p < 0.001 by flow cytometry
Comparator Or Baseline	BODIPY 581/591 C11 (B581): significant linear LPO increase over time in all oxidizing treatments; p < 0.001 by flow cytometry
Quantified Difference	No significant sensitivity difference between probes; both outperformed TBARS assay (MDA detection only at 1 mM oxidant). Flow cytometry repeatability was highest for both probes.
Conditions	Thawed Iberian red deer epididymal spermatozoa; PBS dilution; H₂O₂ (0.1, 1 mM) and TBH (0.1, 1 mM) treatments; 0/3/6/24 h time points; microplate fluorimeter and flow cytometry; Domínguez-Rebolledo et al. 2010

Why This Matters

Users transitioning from BODIPY 581/591 C11 to BODIPY 665/676 for multiplexing or autofluorescence benefits can do so with confidence that analytical sensitivity is preserved; the procurement decision does not involve a sensitivity trade-off.

• [1] Domínguez-Rebolledo ÁE, Martínez-Pastor F, Fernández-Santos MR, del Olmo E, Bisbal A, Ros-Santaella JL, Garde JJ. Comparison of the TBARS Assay and BODIPY C11 Probes for Assessing Lipid Peroxidation in Red Deer Spermatozoa. Reproduction in Domestic Animals. 2010;45(6):e360-e368. doi:10.1111/j.1439-0531.2009.01578.x View Source

BODIPY 665/676 – Application Scenarios

Multi-Color Live-Cell Ferroptosis Imaging with GFP-Based Reporters

In ferroptosis research, lipid peroxidation is a central event routinely monitored alongside GFP-tagged proteins such as GPX4, SLC7A11, or LC3. BODIPY 665/676 enables simultaneous imaging because its oxidized emission at 605 nm and reduced emission at 676 nm both fall outside the GFP detection window (500–530 nm), unlike BODIPY 581/591 C11 whose oxidized form emits directly in the GFP channel at 510 nm. The validated equivalent sensitivity between the two probes [1] ensures no compromise in lipid peroxidation quantification accuracy, while the dual-wavelength photostability [2] supports the repeated acquisition cycles required for time-resolved ferroptosis monitoring. Standard working concentration: 1–10 µM in serum-free medium or PBS.

Spatially Resolved Oxidation Mapping in Food Emulsions and Nanostructured Lipid Carriers

BODIPY 665/676 is the probe of choice for droplet-resolved oxidation kinetics in oil-in-water emulsions, as validated in mayonnaise systems where lipid and protein oxidation were simultaneously mapped over 14-day storage at 30°C [2]. Its irreversible lipid-phase confinement—empirically demonstrated to prevent diffusion into the aqueous phase or between adjacent droplets [3]—guarantees that the oxidation signal is compartment-specific. This property has been exploited to demonstrate radical transfer between emulsion droplets and to characterize oxidation heterogeneity in polydisperse emulsions. The probe is compatible with confocal laser scanning microscopy using 640 nm (reduced channel) and 561 nm (oxidized channel) laser lines.

High-Throughput Antioxidant Activity Screening Using Fluorometric ORAC-Type Assays

BODIPY 665/676 serves as the fluorescent indicator in peroxyl radical scavenging assays analogous to the ORAC (Oxygen Radical Absorbance Capacity) method, using AMVN as the radical initiator and Trolox as the calibration standard [1]. The assay has been applied to quantify antioxidant activities of carotenoids (astaxanthin, β-carotene, lycopene) and α-tocopherol in both organic and liposomal media, with relative antioxidant activities calculated from fluorescence decay kinetics. The probe's far-red emission (676 nm) minimizes interference from test compounds that may themselves fluoresce in the visible range, a common limitation of fluorescein-based ORAC assays.

Flow Cytometric Quantification of Lipid Peroxidation in Reproductive Biology and Spermatology

BODIPY 665/676 C11 has been directly validated against BODIPY 581/591 C11 for flow cytometric assessment of lipid peroxidation in spermatozoa, demonstrating equivalent sensitivity with significant linear relationship between fluorescence change and oxidation time (p < 0.001) and high repeatability [1]. The far-red emission of BODIPY 665/676 (detectable with 633–640 nm laser excitation and 660–750 nm emission filters) can be combined with conventional apoptotic markers (e.g., Annexin V-FITC, PI) without spectral compensation issues, making it suitable for multiparametric sperm quality assessment panels in animal breeding and conservation programs.

Application

Selection Property

Validation Focus

Multi-color live-cell ferroptosis imaging with GFP reporters

Far-red emission orthogonal to GFP/YFP; ratiometric oxidation sensing

Autofluorescence suppression and spectral compensation-free multiplexing

Spatially resolved oxidation mapping in emulsions and lipid carriers

Irreversible lipid-phase confinement without inter-droplet leakage

Droplet-level oxidation fidelity and radical transfer monitoring

High-throughput antioxidant screening (ORAC-type fluorometric assays)

Far-red fluorogenic response to peroxyl radicals; minimal compound autofluorescence interference

Peroxyl radical scavenging kinetics and Trolox-equivalent calibration

Flow cytometric lipid peroxidation quantification in spermatozoa

Far-red emission (633–640 nm excitation); reported sensitivity equivalent to BODIPY 581/591 C11

Multiparametric sperm quality panels with FITC/PI markers; lipid peroxidation endpoint assessment

• [1] Domínguez-Rebolledo ÁE, Martínez-Pastor F, Fernández-Santos MR, del Olmo E, Bisbal A, Ros-Santaella JL, Garde JJ. Comparison of the TBARS Assay and BODIPY C11 Probes for Assessing Lipid Peroxidation in Red Deer Spermatozoa. Reproduction in Domestic Animals. 2010;45(6):e360-e368. View Source
• [2] Yang S, Verhoeff AA, Merkx DWH, van Duynhoven JPM, Hohlbein J. Quantitative Spatiotemporal Mapping of Lipid and Protein Oxidation in Mayonnaise. Antioxidants. 2020;9(12):1278. View Source
• [3] Raudsepp P, Brüggemann DA, Andersen ML. Detection of radicals in single droplets of oil-in-water emulsions with the lipophilic fluorescent probe BODIPY665/676 and confocal laser scanning microscopy. Free Radical Biology and Medicine. 2014;70:233-240. View Source